2-[(3,5-Dimethyl-1-phenylpyrazol-4-yl)amino]propanenitrile

• IUPAC Name: 2-[(3,5-dimethyl-1-phenylpyrazol-4-yl)amino]propanenitrile
• InChI: InChI=1S/C14H16N4/c1-10(9-15)16-14-11(2)17-18(12(14)3)13-7-5-4-6-8-13/h4-8,10,16H,1-3H3
• InChI Key: VPQLOIDYRSNDJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)NC(C)C#N
• Molecular Formula: C14H16N4
• Molecular Weight: 240.30 g/mol

Description

2-[(3,5-Dimethyl-1-phenylpyrazol-4-yl)amino]propanenitrile is a chemical compound that has recently gained attention in scientific research. This compound is a pyrazole derivative and is commonly referred to as DMPPAN. DMPPAN has been studied for its potential application in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of DMPPAN varies depending on its application. In the field of medicine, DMPPAN induces apoptosis in cancer cells through the activation of caspase-3 and caspase-9. DMPPAN also inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 through the suppression of NF-κB signaling.
In the field of agriculture, DMPPAN promotes the growth of plants by increasing the activity of enzymes involved in plant growth and development. DMPPAN also inhibits the growth of pests and insects by disrupting their nervous system.
Biochemical and Physiological Effects:
DMPPAN has been shown to have various biochemical and physiological effects depending on its application. In the field of medicine, DMPPAN induces apoptosis in cancer cells and inhibits the production of pro-inflammatory cytokines. In the field of agriculture, DMPPAN promotes the growth of plants and inhibits the growth of pests and insects. In the field of material science, DMPPAN can be used as a building block for the synthesis of new polymers and materials with unique properties.

Advantages and Limitations for Lab Experiments

DMPPAN has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also shown potential application in various fields of scientific research. However, DMPPAN also has some limitations. It can be toxic to cells at high concentrations and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of DMPPAN. In the field of medicine, further studies are needed to fully understand the mechanism of action of DMPPAN and its potential as an anti-cancer and anti-inflammatory agent. In the field of agriculture, further studies are needed to optimize the use of DMPPAN as a plant growth regulator and pesticide. In the field of material science, further studies are needed to explore the potential of DMPPAN as a building block for the synthesis of new materials with unique properties.

Synthesis Methods

The synthesis of DMPPAN can be achieved through a multi-step reaction process. The starting material for the synthesis is 3,5-dimethyl-1-phenylpyrazole, which is reacted with 2-bromoacetophenone in the presence of a base to form 2-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetophenone. This intermediate is then reacted with hydroxylamine hydrochloride to form 2-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetohydroxamic acid. Finally, the nitrile group is introduced through a reaction with phosphoryl chloride to form 2-[(3,5-Dimethyl-1-phenylpyrazol-4-yl)amino]propanenitrile.

Scientific Research Applications

DMPPAN has shown potential application in various fields of scientific research. In the field of medicine, DMPPAN has been studied for its potential as an anti-cancer agent. Studies have shown that DMPPAN can induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9. DMPPAN has also been studied for its potential as an anti-inflammatory agent. Studies have shown that DMPPAN can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.
In the field of agriculture, DMPPAN has been studied for its potential as a plant growth regulator. Studies have shown that DMPPAN can promote the growth of plants and increase the yield of crops. DMPPAN has also been studied for its potential as a pesticide. Studies have shown that DMPPAN can effectively control the growth of pests and insects.
In the field of material science, DMPPAN has been studied for its potential as a building block for the synthesis of new materials. Studies have shown that DMPPAN can be used to synthesize new polymers and materials with unique properties.